2-Chloro-6,6-dimethyl-6a,7,9,10-tetrahydro-6H-[1,4]oxazino[4,3-d]pyridazino[3,4-b][1,4]oxazine

• Molecular Formula: C11H14ClN3O2
• Molecular Weight: 255.70 g/mol
• IUPAC Name: 4-chloro-9,9-dimethyl-8,12-dioxa-1,5,6-triazatricyclo[8.4.0.02,7]tetradeca-2,4,6-triene
• InChI: InChI=1S/C11H14ClN3O2/c1-11(2)8-6-16-4-3-15(8)7-5-9(12)13-14-10(7)17-11/h5,8H,3-4,6H2,1-2H3
• InChI Key: LUQMDSCIYNSHET-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2COCCN2C3=CC(=NN=C3O1)Cl)C

Description

2-Chloro-6,6-dimethyl-6a,7,9,10-tetrahydro-6H-[1,4]oxazino[4,3-d]pyridazino[3,4-b][1,4]oxazine is a polycyclic heterocyclic compound featuring fused oxazine and pyridazine rings. The molecule is substituted with a chlorine atom at position 2 and two methyl groups at position 4.

Comparison with Similar Compounds

(6aS,10R)-2-Chloro-10-methyl-6a,7,9,10-tetrahydro-6H-[1,4]oxazino[4,3-d]pyrimido[5,4-b][1,4]oxazine-4-carboxylic Acid

This compound (CAS: 24121519-05-7) shares the fused oxazino-pyrimido-oxazine core but differs in substituents: a carboxylic acid at position 4 and a methyl group at position 10. The chlorine at position 2 is retained. Such modifications are critical for tuning pharmacokinetic properties .

1,4-Oxazino[2,3,4-ij]quinolines

highlights 1,4-oxazinoquinolines, which exhibit greater stability under electron impact compared to 1,3-oxazinoquinolines. The target compound’s 1,4-oxazino ring system may similarly confer stability, resisting fragmentation initiated by CO elimination. In contrast, 1,3-oxazino derivatives fragment via CO2 loss, indicating structural positioning significantly influences stability .

Substituent Effects on Reactivity and Stability

Chloro Substituents

Chlorination using PCl5/POCl3 is a common method for introducing chloro groups in heterocycles (e.g., chromeno-pyrimidines in ). The chlorine in the target compound likely enhances electrophilicity, making it reactive toward nucleophilic substitution or cross-coupling reactions. Comparatively, non-chlorinated analogs, such as diethyl tetrahydroimidazo-pyridine derivatives (), lack this activation, requiring alternative strategies for functionalization .

Dimethyl Groups at Position 6

In contrast, smaller substituents (e.g., methyl or hydrogen) in analogs like 1,4-oxazinoquinolines () allow greater conformational flexibility, which may impact binding affinities or metabolic pathways .

Stability and Fragmentation Patterns

Mass spectrometric studies of 1,4-oxazinoquinolines () reveal intense [M]^+• peaks due to resistance to electron impact. The target compound’s fused pyridazino ring may further stabilize the molecular ion, though fragmentation pathways could diverge due to the nitrogen-rich system.

Data Tables

Table 1. Structural and Stability Comparison

Compound Name	Core Structure	Key Substituents	Stability Under Electron Impact	Fragmentation Initiation
2-Chloro-6,6-dimethyl-6a,7,9,10-tetrahydro-6H-[1,4]oxazino[4,3-d]pyridazino[3,4-b][1,4]oxazine	Oxazino-pyridazino-oxazine	Cl, 6,6-dimethyl	Likely high (1,4-oxazino core)	Predicted CO elimination
(6aS,10R)-2-Chloro-10-methyl-6a,7,9,10-tetrahydro-6H-[1,4]oxazino[4,3-d]pyrimido[5,4-b][1,4]oxazine-4-carboxylic Acid	Oxazino-pyrimido-oxazine	Cl, COOH, 10-methyl	Moderate (polar substituents)	Not reported
1,4-Oxazino[2,3,4-ij]quinoline	Oxazino-quinoline	Variable	High	CO elimination
4-Chloro-9-(2-chlorobenzylidene)-5-(2-chlorophenyl)-2-phenyl-6,7,8,9-tetrahydro-5H-chromeno[2,3-d]pyrimidine (7a)	Chromeno-pyrimidine	Cl, aryl groups	Moderate	Not reported